(E)-N-(4-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide

• IUPAC Name: (E)-N-(4-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide
• InChI: InChI=1S/C18H13ClF2N2O3/c1-25-16-9-11(2-7-15(16)26-18(20)21)8-12(10-22)17(24)23-14-5-3-13(19)4-6-14/h2-9,18H,1H3,(H,23,24)/b12-8+
• InChI Key: YFIQYXQUEKRCAT-XYOKQWHBSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)Cl)OC(F)F
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)Cl)OC(F)F
• Molecular Formula: C18H13ClF2N2O3
• Molecular Weight: 378.8 g/mol

Description

This compound is a type of organic molecule that contains several functional groups, including a cyano group (-CN), an amide group (-CONH2), and a phenyl group (a ring of six carbon atoms, also known as a benzene ring). The presence of these functional groups can give the compound unique chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of a compound like this would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl rings, the cyano group, and the amide group would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyano group is a strong electron-withdrawing group, which could make the compound more reactive. The amide group could participate in various reactions, such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the cyano and amide groups could affect its polarity, solubility, and boiling and melting points.

Scientific Research Applications

Pharmaceutical Chemistry

• EN300-26587788 is of interest to researchers in pharmaceutical chemistry due to its structural features. Many important drugs contain a (polyfluoroalkoxy)benzene unit, and this compound falls into that category. For instance:
  • .

Arylation Reactions

• Researchers have explored the reactivity of EN300-26587788 in direct arylation reactions with heteroarenes. Notably:
  • Pd-Catalyzed Direct Arylations : High yields of arylated heteroarenes were obtained using only 1 mol% of Pd(OAc)₂ catalyst with KOAc as an inexpensive base. .

Energy Harvesting and Sensing

• EN300-26587788’s unique properties may find applications in energy harvesting and sensing devices. .

Plant Growth Regulation

• EN300-26587788 has been investigated as a plant growth retardant. At a specific concentration, it significantly retards the growth of rice plants. .

Mechanism of Action

The mechanism of action would depend on how this compound interacts with other molecules. Without specific context, it’s difficult to predict the exact mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals, materials, or chemical reactions.